Cas no 1807168-30-4 (3-Thiopheneacetic acid, 5-chloro-, ethyl ester)

• Product Name: 3-Thiopheneacetic acid, 5-chloro-, ethyl ester
• CAS No: 1807168-30-4
• MF: C₈H₉ClO₂S
• MW: 204.673860311508
• CID: 5565728
• PubChem ID: 154727596
• Update Time: 2025-10-29

3-Thiopheneacetic acid, 5-chloro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Thiopheneacetic acid, 5-chloro-, ethyl ester
• Ethyl 2-(5-chlorothiophen-3-yl)acetate

• Inchi： 1S/C8H9ClO2S/c1-2-11-8(10)4-6-3-7(9)12-5-6/h3,5H,2,4H2,1H3
• InChI Key： OQRVGDLPTHRVBP-UHFFFAOYSA-N
• SMILES： C1SC(Cl)=CC=1CC(OCC)=O

Additional information on 3-Thiopheneacetic acid, 5-chloro-, ethyl ester

3-Thiopheneacetic Acid, 5-Chloro-, Ethyl Ester: A Comprehensive Overview

The compound3-Thiopheneacetic Acid, 5-Chloro-, Ethyl Ester, also known by its CAS number1807168-30-4, is a significant molecule in the field of organic chemistry. This compound belongs to the class of thiophene derivatives, which have gained considerable attention due to their diverse applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound consists of a thiophene ring substituted with a chloro group at the 5-position and an ethyl ester group at the 3-position. This unique substitution pattern imparts distinctive chemical and physical properties to the molecule.

Recent studies have highlighted the potential of3-Thiopheneacetic Acid, 5-Chloro-, Ethyl Ester as a precursor for synthesizing bioactive compounds. Researchers have explored its role in the development of new drug candidates targeting various diseases, including cancer and neurodegenerative disorders. The thiophene ring, being an aromatic heterocycle, contributes to the molecule's stability and reactivity. The presence of the chloro group at the 5-position enhances its electronic properties, making it a versatile building block for further chemical modifications.

The synthesis ofCAS No. 1807168-30-4 involves a multi-step process that typically starts with the preparation of the corresponding thiophene derivative. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. For instance, transition metal-catalyzed cross-coupling reactions have been employed to construct the desired substitution pattern on the thiophene ring. These methods not only improve yield but also allow for greater control over stereochemistry.

In terms of applications,3-Thiopheneacetic Acid, 5-Chloro-, Ethyl Ester has shown promise in agrochemical research. Its ability to inhibit specific enzymes involved in plant growth regulation makes it a potential candidate for developing new herbicides or growth regulators. Field trials conducted under controlled conditions have demonstrated its efficacy in controlling weed growth without adversely affecting crop plants. This suggests that it could be an environmentally friendly alternative to conventional agrochemicals.

The pharmacological properties of this compound have also been extensively studied. Preclinical studies indicate that it exhibits moderate anti-inflammatory and antioxidant activities, which could be exploited for therapeutic purposes. Furthermore, its ability to modulate cellular signaling pathways associated with inflammation makes it a potential lead compound for drug discovery programs targeting inflammatory diseases such as arthritis and inflammatory bowel disease.

From an environmental perspective,CAS No. 1807168-30-4's biodegradability and toxicity profiles are critical considerations for its safe use in industrial applications. Recent eco-toxicological assessments have revealed that it degrades relatively quickly under aerobic conditions, reducing its persistence in aquatic environments. However, further studies are needed to fully understand its long-term ecological impact and ensure sustainable practices during its production and application.

In conclusion,3-Thiopheneacetic Acid, 5-Chloro-, Ethyl Ester, with its unique chemical structure and versatile properties, represents a valuable compound in contemporary chemical research. Its applications span across multiple disciplines, from drug discovery to agrochemical development. As research continues to uncover new insights into its potential uses and mechanisms of action, this compound is poised to play an increasingly important role in advancing scientific innovation while maintaining environmental sustainability.